Cas no 58902-44-6 (p-Chloro 2-Acetamido-2-deoxy-4-O-(2’,3’,4’,6’-tetra-O-acetyl-β-D-galactopyranosyl)-3,6-di-O-acetyl-β-D-glucopyranoside)
58902-44-6 structure
Product Name:p-Chloro 2-Acetamido-2-deoxy-4-O-(2’,3’,4’,6’-tetra-O-acetyl-β-D-galactopyranosyl)-3,6-di-O-acetyl-β-D-glucopyranoside
CAS No:58902-44-6
MF:C26H36ClNO16
MW:654.014148712158
CID:5733319
Update Time:2023-11-22
p-Chloro 2-Acetamido-2-deoxy-4-O-(2’,3’,4’,6’-tetra-O-acetyl-β-D-galactopyranosyl)-3,6-di-O-acetyl-β-D-glucopyranoside Chemical and Physical Properties
Names and Identifiers
-
- α-D-Glucopyranosyl chloride, 2-(acetylamino)-2-deoxy-3-O-(2,3,4,6-tetra-O-acetyl-β-D-galactopyranosyl)-, 4,6-diacetate
- p-Chloro 2-Acetamido-2-deoxy-4-O-(2’,3’,4’,6’-tetra-O-acetyl-β-D-galactopyranosyl)-3,6-di-O-acetyl-β-D-glucopyranoside
- Acetic acid (2R,3S,4R,5R,6R)-2-acetoxymethyl-5-acetylamino-6-chloro-4-((2R,3R,4S,5S,6R)-3,4,5-triacetoxy-6-acetoxymethyl-tetrahydro-pyran-2-yloxy)-tetrahydro-pyran-3-yl ester
-
- Inchi: 1S/C26H36ClNO16/c1-10(29)28-19-22(20(38-13(4)32)17(42-25(19)27)8-36-11(2)30)44-26-24(41-16(7)35)23(40-15(6)34)21(39-14(5)33)18(43-26)9-37-12(3)31/h17-26H,8-9H2,1-7H3,(H,28,29)/t17-,18-,19-,20-,21+,22-,23+,24-,25+,26+/m1/s1
- InChI Key: CUDKECKUZKCNJP-GNIOKVDUSA-N
- SMILES: [C@H]1(Cl)O[C@H](COC(=O)C)[C@@H](OC(=O)C)[C@H](O[C@@H]2O[C@H](COC(C)=O)[C@H](OC(C)=O)[C@H](OC(C)=O)[C@H]2OC(C)=O)[C@H]1NC(C)=O
Experimental Properties
- Density: 1.38±0.1 g/cm3(Predicted)
- Boiling Point: 716.4±60.0 °C(Predicted)
- pka: 13.31±0.70(Predicted)
p-Chloro 2-Acetamido-2-deoxy-4-O-(2’,3’,4’,6’-tetra-O-acetyl-β-D-galactopyranosyl)-3,6-di-O-acetyl-β-D-glucopyranoside Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C502050-10mg |
p-Chloro 2-Acetamido-2-deoxy-4-O-(2’,3’,4’,6’-tetra-O-acetyl-β-D-galactopyranosyl)-3,6-di-O-acetyl-β-D-glucopyranoside |
58902-44-6 | 10mg |
$155.00 | 2023-05-18 | ||
| TRC | C502050-25mg |
p-Chloro 2-Acetamido-2-deoxy-4-O-(2’,3’,4’,6’-tetra-O-acetyl-β-D-galactopyranosyl)-3,6-di-O-acetyl-β-D-glucopyranoside |
58902-44-6 | 25mg |
$345.00 | 2023-05-18 | ||
| TRC | C502050-50mg |
p-Chloro 2-Acetamido-2-deoxy-4-O-(2’,3’,4’,6’-tetra-O-acetyl-β-D-galactopyranosyl)-3,6-di-O-acetyl-β-D-glucopyranoside |
58902-44-6 | 50mg |
$666.00 | 2023-05-18 | ||
| TRC | C502050-100mg |
p-Chloro 2-Acetamido-2-deoxy-4-O-(2’,3’,4’,6’-tetra-O-acetyl-β-D-galactopyranosyl)-3,6-di-O-acetyl-β-D-glucopyranoside |
58902-44-6 | 100mg |
$1171.00 | 2023-05-18 | ||
| TRC | C502050-250mg |
p-Chloro 2-Acetamido-2-deoxy-4-O-(2’,3’,4’,6’-tetra-O-acetyl-β-D-galactopyranosyl)-3,6-di-O-acetyl-β-D-glucopyranoside |
58902-44-6 | 250mg |
$ 3000.00 | 2023-09-08 |
p-Chloro 2-Acetamido-2-deoxy-4-O-(2’,3’,4’,6’-tetra-O-acetyl-β-D-galactopyranosyl)-3,6-di-O-acetyl-β-D-glucopyranoside Related Literature
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
58902-44-6 (p-Chloro 2-Acetamido-2-deoxy-4-O-(2’,3’,4’,6’-tetra-O-acetyl-β-D-galactopyranosyl)-3,6-di-O-acetyl-β-D-glucopyranoside) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent